Cas no 2229291-34-1 (4-(6-chloropyridin-3-yl)butan-2-ol)

• Product Name: 4-(6-chloropyridin-3-yl)butan-2-ol
• CAS No: 2229291-34-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5810876
• PubChem ID: 165635213
• Update Time: 2025-05-27

4-(6-chloropyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(6-chloropyridin-3-yl)butan-2-ol
• 2229291-34-1
• EN300-1981852

• Inchi： 1S/C9H12ClNO/c1-7(12)2-3-8-4-5-9(10)11-6-8/h4-7,12H,2-3H2,1H3
• InChI Key： MROOHZLUCOSTMG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CCC(C)O

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-(6-chloropyridin-3-yl)butan-2-ol

Comprehensive Overview of 4-(6-chloropyridin-3-yl)butan-2-ol (CAS No. 2229291-34-1)

4-(6-chloropyridin-3-yl)butan-2-ol (CAS No. 2229291-34-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This chloropyridine derivative is characterized by its unique molecular structure, which combines a chloropyridine moiety with a butan-2-ol chain. Such structural features make it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel bioactive compounds and functional materials.

In recent years, the demand for 4-(6-chloropyridin-3-yl)butan-2-ol has surged due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing antimicrobial agents and central nervous system (CNS) therapeutics. The compound's chloropyridine segment is known for its electron-withdrawing properties, enhancing the reactivity of adjacent functional groups and facilitating diverse chemical transformations.

From an environmental perspective, 4-(6-chloropyridin-3-yl)butan-2-ol aligns with the growing trend toward sustainable chemistry. Its synthesis can be optimized using green solvents and catalytic methods, reducing waste and energy consumption. This resonates with the global push for eco-friendly manufacturing processes, a topic frequently searched by professionals in the chemical industry. Additionally, its potential use in biodegradable materials has sparked interest among researchers exploring alternatives to conventional plastics.

The compound's physicochemical properties, such as its solubility in polar solvents and thermal stability, make it suitable for various industrial applications. For instance, it can serve as a precursor for liquid crystal displays (LCDs) or organic light-emitting diodes (OLEDs), addressing the rising demand for advanced electronic materials. These applications are particularly relevant given the current focus on next-generation display technologies and flexible electronics.

In the pharmaceutical sector, 4-(6-chloropyridin-3-yl)butan-2-ol is being investigated for its potential to modulate enzyme activity and receptor binding. Its structural similarity to known pharmacophores has led to its inclusion in high-throughput screening libraries, aiming to identify new therapeutic candidates for diseases such as neurodegenerative disorders and metabolic syndromes. This aligns with the increasing public interest in personalized medicine and targeted drug delivery systems.

For researchers and manufacturers, the synthesis and purification of 4-(6-chloropyridin-3-yl)butan-2-ol require adherence to stringent quality control protocols. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential to ensure product consistency. These methods are frequently searched by professionals seeking to optimize their chemical synthesis workflows.

In conclusion, 4-(6-chloropyridin-3-yl)butan-2-ol (CAS No. 2229291-34-1) represents a promising compound with multifaceted applications across industries. Its relevance to cutting-edge research and sustainable innovation positions it as a valuable asset in the evolving landscape of chemical sciences. As interest in specialty chemicals continues to grow, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.